Cas no 24852-74-2 (Benzoic acid, 5-methyl-2-(methylthio)-)

• Product Name: Benzoic acid, 5-methyl-2-(methylthio)-
• CAS No: 24852-74-2
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 2933045
• PubChem ID: 21544466
• Update Time: 2024-03-01

Benzoic acid, 5-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-methyl-2-(methylthio)-

• Inchi： 1S/C9H10O2S/c1-6-3-4-8(12-2)7(5-6)9(10)11/h3-5H,1-2H3,(H,10,11)
• InChI Key： SIUNTBOIHBJTAX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C)=CC=C1SC

Computed Properties

• Exact Mass: 182.04015073g/mol
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives